(2R,4S)-4-Methylpiperidine-2-carboxylic acid

• IUPAC Name: (2R,4S)-4-methylpiperidine-2-carboxylic acid
• InChI: InChI=1S/C7H13NO2/c1-5-2-3-8-6(4-5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6+/m0/s1
• InChI Key: UQHCHLWYGMSPJC-NTSWFWBYSA-N
• Canonical SMILES: CC1CCNC(C1)C(=O)O
• Isomeric SMILES: C[C@H]1CCN[C@H](C1)C(=O)O
• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• CAS No.: 1260981-49-4

Description

(2R,4S)-4-Methylpiperidine-2-carboxylic acid, also known as L-4-MPC, is a chiral building block that is widely used in the synthesis of various pharmaceuticals and agrochemicals. It is an important intermediate in the preparation of drugs such as antihistamines, anti-inflammatory agents, and antipsychotics.

Scientific Research Applications

Biocatalysis and Microbial Inhibition

Carboxylic acids are significant in biocatalysis and microbial fermentation processes. For instance, Jarboe et al. (2013) discuss how straight-chain carboxylic acids like hexanoic and lauric acids can inhibit microbes like E. coli and S. cerevisiae, which are used in fermentative production. These acids affect cell membrane integrity and intracellular pH, offering insights into metabolic engineering strategies to improve microbial tolerance and industrial performance Jarboe et al., 2013.

Peptide Synthesis and Structural Analysis

In peptide research, carboxylic acid derivatives like TOAC are used for analyzing peptide structures and dynamics. Schreier et al. (2012) highlight the application of the spin label amino acid TOAC in studying peptide secondary structures and interactions with membranes, utilizing techniques like EPR spectroscopy and NMR. This reflects the role of carboxylic acids in elucidating peptide conformations and dynamics Schreier et al., 2012.

Solvent Development for Extraction Processes

Carboxylic acids are also pivotal in developing solvents for extracting other carboxylic acids from aqueous solutions. Sprakel and Schuur (2019) review solvent advancements for liquid-liquid extraction (LLX) of carboxylic acids, focusing on new solvents like ionic liquids and traditional amines and organophosphorous extractants. This research is crucial for bio-based plastic production and highlights the role of carboxylic acids in industrial separation processes Sprakel & Schuur, 2019.